2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-cycloheptyl-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H31FN2O/c21-20-10-6-5-7-17(20)15-22-12-13-23(16-19(22)11-14-24)18-8-3-1-2-4-9-18/h5-7,10,18-19,24H,1-4,8-9,11-16H2
• InChI Key: VTSJRMDBFVTSHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(C(C2)CCO)CC3=CC=CC=C3F
• Molecular Formula: C20H31FN2O
• Molecular Weight: 334.5 g/mol

Description

2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that is widely used in scientific research. This compound is known for its potential therapeutic effects and has been used in various studies to understand its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves its binding to the 5-HT7 receptor and inhibiting its activity. This results in the modulation of various physiological processes that are regulated by this receptor. The exact mechanism of action of this compound is still under investigation, and further studies are required to understand its full potential.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still under investigation. However, studies have shown that this compound has potential therapeutic effects for various disorders such as depression, anxiety, and schizophrenia. It is also known to modulate circadian rhythm, learning, and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments include its potential therapeutic effects, selectivity for the 5-HT7 receptor, and its availability. However, the limitations of using this compound include its potential toxicity, limited understanding of its mechanism of action, and the need for further studies to understand its full potential.

Future Directions

For research on 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol include understanding its potential therapeutic effects for various disorders, developing more selective and potent compounds for the 5-HT7 receptor, and investigating its mechanism of action in more detail. Other areas of research include the development of new analytical techniques for the detection and quantification of this compound and its metabolites, as well as the investigation of its potential toxicity and side effects.

Synthesis Methods

The synthesis of 2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the reaction of 2-fluorobenzyl chloride with cycloheptylamine in the presence of sodium hydroxide. The resulting product is then treated with piperazine and ethanol to obtain the final product. The purity of the compound is verified using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-[4-cycloheptyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol has been extensively used in scientific research for its potential therapeutic effects. It is known to act as a selective antagonist of the 5-HT7 receptor, which is involved in various physiological processes such as circadian rhythm, learning, and memory. This compound has been used in various studies to understand the role of the 5-HT7 receptor in these processes and to develop potential therapeutic agents for various disorders.